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Compound of Interest

Compound Name: 5-Chloro-2,4-difluorobenzonitrile

Cat. No.: B117424

This guide provides a detailed overview of the molecular structure and properties of 5-Chloro-
2,4-difluorobenzonitrile, a key intermediate in the synthesis of pharmaceuticals and
agrochemicals.

Molecular and Physicochemical Properties

5-Chloro-2,4-difluorobenzonitrile is an organic compound that plays a significant role as a
building block in the development of more complex molecules.[1] Its chemical properties are
summarized in the table below.

Property Value

Molecular Formula C7H2CIF2N[2][3]

Molecular Weight 173.55 g/mol [2][3][4]

CAS Number 146780-26-9[2]

Appearance Colorless to pale yellow crystalline solid[4]
Melting Point 48-50 °C[4]

Boiling Point 205.1 £ 35.0 °C (Predicted)[4]

Density 1.43 + 0.1 g/cm3 (Predicted)[4]
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Molecular Structure

The structure of 5-Chloro-2,4-difluorobenzonitrile is characterized by a benzene ring
substituted with a nitrile group, a chlorine atom, and two fluorine atoms at specific positions.
This arrangement of functional groups imparts unique reactivity to the molecule, making it a

versatile intermediate in organic synthesis.
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Caption: Molecular structure of 5-Chloro-2,4-difluorobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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